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Compound of Interest

Compound Name: Terephthalic acid-13C2

Cat. No.: B12412982 Get Quote

This guide serves as a comprehensive resource for researchers, scientists, and professionals

in drug development interested in the utilization of Terephthalic acid-13C2. It provides

essential technical data, supplier information, and a conceptual workflow for procurement and

application.

Core Compound Information
Chemical Name: Terephthalic acid-1,4-¹³C₂ Synonyms: 1,4-Benzenedicarboxylic acid-carboxyl-

¹³C₂, Terephthalic acid-2,2'-¹³C₂ CAS Number: 121191-53-5[1][2][3]

Terephthalic acid-¹³C₂ is a stable isotope-labeled version of terephthalic acid, a widely used

precursor in the production of polyester PET for clothing and plastics.[2][4] In a research

context, it is a valuable tool for tracer studies in metabolic research, pharmacokinetics, and as

a standard in analytical chemistry. The incorporation of ¹³C isotopes allows for the

differentiation and quantification of molecules in complex biological matrices using mass

spectrometry.

Quantitative Data and Physical Properties
The following table summarizes the key quantitative data for Terephthalic acid-¹³C₂ gathered

from various suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12412982?utm_src=pdf-interest
https://www.benchchem.com/product/b12412982?utm_src=pdf-body
https://www.scbt.com/p/terephthalic-acid-2-2prime-13c2-121191-53-5
https://file.medchemexpress.com/batch_PDF/HY-W010098S1/Terephthalic-acid-13C2-DataSheet-MedChemExpress.pdf
https://www.echemi.com/produce/pr23112488261-terephthalic-carboxy-13c2-acid.html
https://file.medchemexpress.com/batch_PDF/HY-W010098S1/Terephthalic-acid-13C2-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/terephthalic-acid-13c2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆(¹³C)₂H₆O₄ Santa Cruz Biotechnology[1]

Molecular Weight 168.12 g/mol

Santa Cruz Biotechnology,

MedChemExpress, Sigma-

Aldrich[1][2]

Isotopic Purity 99 atom % ¹³C Sigma-Aldrich

Appearance White to off-white solid MedChemExpress[4]

Melting Point >300 °C Sigma-Aldrich

SMILES

O=--INVALID-LINK--

C1=CC=C(--INVALID-LINK--

=O)C=C1

Sigma-Aldrich

InChI Key
KKEYFWRCBNTPAC-

BFGUONQLSA-N
Sigma-Aldrich

Commercial Suppliers
A variety of chemical suppliers offer Terephthalic acid-¹³C₂. The table below provides a

comparative overview of prominent vendors.
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Supplier Product Name Catalog Number Notes

Sigma-Aldrich
Terephthalic acid-2,2'-

¹³C₂
- 99 atom % ¹³C purity.

Santa Cruz

Biotechnology

Terephthalic acid-2,2'-

¹³C₂
-

For research use only.

[1]

MedChemExpress Terephthalic acid-¹³C₂ -
Labeled as a stable

isotope.[4]

CHEMLYTE

SOLUTIONS

TEREPHTHALIC-

CARBOXY-¹³C₂ ACID
-

Industrial grade

available.[3]

Ministry of Material
Terephthalic Acid ¹³C₂

Isotopically Labeled
28242

Customizable

packaging and purity.

[5]

Thermo Fisher

Scientific

Terephthalic acid,

98+%
-

Unlabeled version

also available.[6]

Experimental Protocols
Detailed experimental protocols are highly application-specific. However, a general workflow for

a typical application, such as a tracer study in a biological system, would involve the following

steps:

Preparation of Stock Solution: Dissolve Terephthalic acid-¹³C₂ in a suitable solvent. Due to its

low solubility in water, organic solvents like DMSO are often used for initial solubilization,

followed by dilution in aqueous media.

Introduction into the System: The labeled compound is introduced into the experimental

system, which could be a cell culture, a whole organism, or an environmental sample.

Sample Collection: At predetermined time points, samples are collected from the system.

Extraction and Purification: The analyte of interest, along with its labeled counterpart, is

extracted and purified from the biological matrix.
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Analysis by Mass Spectrometry: The purified sample is analyzed by a mass spectrometer

(e.g., LC-MS/MS) to differentiate and quantify the labeled and unlabeled forms of the

compound and its metabolites.

Conceptual Workflow for Procurement and
Application
The following diagram illustrates the logical steps from identifying the need for a labeled

compound to its final application in a research setting.
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Conceptual Workflow: From Compound Identification to Application

Phase 1: Planning & Sourcing

Phase 2: Procurement & Preparation

Phase 3: Experimentation & Analysis

Identify Research Need
(e.g., Tracer Study)

Define Compound Specifications
(Terephthalic acid-13C2, Purity >98%)

Search for CAS Number
(121191-53-5)

Identify & Vet Suppliers
(e.g., Sigma, MCE)

Request Quotations & Lead Times

Procure Compound

Receive & Log Compound
(Verify CoA)

Prepare Stock Solutions

Execute Experiment
(e.g., Cell Dosing)

Sample Collection & Processing

LC-MS/MS Analysis

Data Interpretation & Reporting

Click to download full resolution via product page

Caption: Workflow for sourcing and applying Terephthalic acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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